Cas no 2549010-97-9 (2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine)

• Product Name: 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine
• CAS No: 2549010-97-9
• MF: C₁₂H₁₄BrN₅O
• MW: 324.17646074295
• CID: 5312957
• PubChem ID: 154830484
• Update Time: 2025-05-24

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2549010-97-9
• F6747-5484
• AKOS040722873
• 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine
• 2-[3-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-5-methoxypyrimidine

• Inchi： 1S/C12H14BrN5O/c1-19-11-3-14-12(15-4-11)17-5-9(6-17)7-18-8-10(13)2-16-18/h2-4,8-9H,5-7H2,1H3
• InChI Key： ZIRBIHBKHWJWPZ-UHFFFAOYSA-N
• SMILES： C1(N2CC(CN3C=C(Br)C=N3)C2)=NC=C(OC)C=N1

Computed Properties

• Exact Mass: 323.03817g/mol
• Monoisotopic Mass: 323.03817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.6±43.0 °C(Predicted)
• pka: 4.02±0.42(Predicted)

Additional information on 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine

Comprehensive Overview of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine (CAS No. 2549010-97-9)

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine (CAS No. 2549010-97-9) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine-containing pyrimidine derivatives, which are increasingly being explored for their bioactivity and therapeutic potential. The presence of both pyrazole and pyrimidine moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The molecular structure of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine features a 4-bromo-1H-pyrazol-1-yl group attached to an azetidine ring, which is further linked to a 5-methoxypyrimidine scaffold. This combination of functional groups contributes to its distinct chemical properties, such as moderate solubility in organic solvents and stability under physiological conditions. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for small molecule modulators of biological pathways has intensified, and compounds like 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine are at the forefront of this trend. Its azetidine-piperidine hybrid structure aligns with current medicinal chemistry strategies aimed at improving drug-like properties, such as metabolic stability and bioavailability. The bromine substituent on the pyrazole ring also offers opportunities for further derivatization via cross-coupling reactions, making it a versatile intermediate in synthetic chemistry.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, pyrimidine-based compounds are being investigated for their herbicidal and fungicidal activities. The methoxy group in 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine could enhance its interaction with plant enzymes, opening avenues for crop protection solutions. This dual applicability in human health and agriculture makes it a compelling subject for interdisciplinary studies.

From a synthetic perspective, the preparation of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine typically involves multi-step organic transformations, including nucleophilic substitution and palladium-catalyzed coupling reactions. Optimizing its synthesis is a key focus area, as researchers aim to improve yields and reduce environmental impact—a priority in modern green chemistry initiatives. Computational modeling and structure-activity relationship (SAR) studies are also being employed to refine its design for specific applications.

As the scientific community continues to explore heterocyclic compounds with novel architectures, 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-5-methoxypyrimidine stands out as a valuable addition to the toolkit of researchers. Its combination of azetidine, pyrazole, and pyrimidine functionalities offers a rich platform for innovation, whether in developing next-generation therapeutics or sustainable agrochemicals. With ongoing advancements in analytical techniques and molecular design, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges in health and agriculture.